Magnesium Hydroxide
Magnesium Hydroxide
Magnesium Hydroxide is a solution of magnesium hydroxide with antacid and laxative properties. Milk of magnesium exerts its antacid activity in low doses such that all hydroxide ions that enter the stomach are used to neutralize stomach acid. This agent exerts its laxative effect in higher doses so that hydroxide ions are able to move from the stomach to the intestines where they attract and retain water, thereby increasing intestinal movement (peristalsis) and inducing the urge to defecate.
Magnesium dihydroxide is a magnesium hydroxide in which the magnesium atom is bound to two hydroxide groups. It has a role as an antacid and a flame retardant.
Magnesium hydroxide is an inorganic compound. It is naturally found as the mineral brucite. Magnesium hydroxide can be used as an antacid or a laxative in either an oral liquid suspension or chewable tablet form. Additionally, magnesium hydroxide has smoke suppressing and flame retardant properties and is thus used commercially as a fire retardant. It can also be used topically as a deodorant or for the relief of canker sores (aphthous ulcers).
Magnesium dihydroxide is a magnesium hydroxide in which the magnesium atom is bound to two hydroxide groups. It has a role as an antacid and a flame retardant.
Magnesium hydroxide is an inorganic compound. It is naturally found as the mineral brucite. Magnesium hydroxide can be used as an antacid or a laxative in either an oral liquid suspension or chewable tablet form. Additionally, magnesium hydroxide has smoke suppressing and flame retardant properties and is thus used commercially as a fire retardant. It can also be used topically as a deodorant or for the relief of canker sores (aphthous ulcers).
Brand Name:
Vulcanchem
CAS No.:
1309-42-8
VCID:
VC0042588
InChI:
InChI=1S/Mg.2H2O/h;2*1H2/q+2;;/p-2
SMILES:
[OH-].[OH-].[Mg+2]
Molecular Formula:
Mg(OH)2
H2MgO2
H2MgO2
Molecular Weight:
58.32 g/mol
Magnesium Hydroxide
CAS No.: 1309-42-8
Reference Standards
VCID: VC0042588
Molecular Formula: Mg(OH)2
H2MgO2
Molecular Weight: 58.32 g/mol
| CAS No. | 1309-42-8 |
|---|---|
| Product Name | Magnesium Hydroxide |
| Molecular Formula | Mg(OH)2 H2MgO2 |
| Molecular Weight | 58.32 g/mol |
| IUPAC Name | magnesium;dihydroxide |
| Standard InChI | InChI=1S/Mg.2H2O/h;2*1H2/q+2;;/p-2 |
| Standard InChIKey | VTHJTEIRLNZDEV-UHFFFAOYSA-L |
| SMILES | [OH-].[OH-].[Mg+2] |
| Canonical SMILES | [OH-].[OH-].[Mg+2] |
| Colorform | Amorphous powder White, hexagonal crystals Granules |
| Density | 2.36 g/mL |
| Melting Point | 350 °C (decomp.) 350 °C (decomposes) |
| Physical Description | Odourless, white bulky powde |
| Description | Magnesium Hydroxide is a solution of magnesium hydroxide with antacid and laxative properties. Milk of magnesium exerts its antacid activity in low doses such that all hydroxide ions that enter the stomach are used to neutralize stomach acid. This agent exerts its laxative effect in higher doses so that hydroxide ions are able to move from the stomach to the intestines where they attract and retain water, thereby increasing intestinal movement (peristalsis) and inducing the urge to defecate. Magnesium dihydroxide is a magnesium hydroxide in which the magnesium atom is bound to two hydroxide groups. It has a role as an antacid and a flame retardant. Magnesium hydroxide is an inorganic compound. It is naturally found as the mineral brucite. Magnesium hydroxide can be used as an antacid or a laxative in either an oral liquid suspension or chewable tablet form. Additionally, magnesium hydroxide has smoke suppressing and flame retardant properties and is thus used commercially as a fire retardant. It can also be used topically as a deodorant or for the relief of canker sores (aphthous ulcers). |
| Solubility | Practically insoluble in water and in ethanol Soluble in dilute acids 0.0009 G SOL IN 100 CC WATER @ 18 °C; 0.004 G SOL IN 100 CC WATER @ 100 °C; SOL IN AMMONIUM SALTS Almost insoluble in alcohol |
| Synonyms | Magnesium Hydroxide (8CI); 10A; 10A (Hydroxide); 1110F; 200-06H; 2M-C01; 2N; 2N (Magnesium Hydroxide); 3320HT; 5D12; 936A; 96HS; Alcanex NHC 25; Apymag 40S; Apymag 80S; Apymag AOH 820; Aquamag; Aquamag (hydroxide); Asahi Glass 200-06; B 54; Burusaito |
| PubChem Compound | 14791 |
| Last Modified | Nov 11 2021 |
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